Cas no 2137544-99-9 (6-oxa-2-azaspiro[3.5]nonan-1-one)

• Product Name: 6-oxa-2-azaspiro[3.5]nonan-1-one
• CAS No: 2137544-99-9
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 4639818
• Update Time: 2025-07-20

6-oxa-2-azaspiro[3.5]nonan-1-one Chemical and Physical Properties

Names and Identifiers

• 6-oxa-2-azaspiro[3.5]nonan-1-one

• Inchi： 1S/C7H11NO2/c9-6-7(4-8-6)2-1-3-10-5-7/h1-5H2,(H,8,9)
• InChI Key： OWUAAJPDYLEQLJ-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CCCOC2)CN1

Additional information on 6-oxa-2-azaspiro[3.5]nonan-1-one

Introduction to 6-oxa-2-azaspiro[3.5]nonan-1-one (CAS No. 2137544-99-9)

6-oxa-2-azaspiro[3.5]nonan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2137544-99-9, is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic lactam features a fused oxygen and nitrogen ring system, making it a promising scaffold for the development of novel bioactive molecules. The compound's intricate architecture suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding.

The spirocyclic nature of 6-oxa-2-azaspiro[3.5]nonan-1-one contributes to its rigidity, which can enhance binding affinity and selectivity in drug design. This structural motif has been increasingly explored in recent years due to its ability to mimic natural product scaffolds while offering synthetic flexibility. The presence of both oxygen and nitrogen atoms in the spirocycle introduces multiple hydrogen bonding opportunities, which can be exploited to improve interactions with biological targets.

Recent studies have highlighted the potential of spirocyclic compounds as pharmacophores in the treatment of various diseases, including neurological disorders, cancer, and infectious diseases. The 6-oxa-2-azaspiro[3.5]nonan-1-one scaffold, with its distinct electronic and steric properties, has been investigated for its ability to interact with proteins and enzymes involved in critical metabolic pathways. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, making it a candidate for further pharmacological exploration.

In the realm of drug discovery, the synthesis of 6-oxa-2-azaspiro[3.5]nonan-1-one has been optimized using advanced organic methodologies to achieve high yields and purity. The spirocyclic core is typically constructed through intramolecular cyclization reactions, often employing transition metal-catalyzed processes to facilitate ring closure. These synthetic strategies have enabled the preparation of derivatives with modified substituents, allowing for structure-activity relationship (SAR) studies to fine-tune biological activity.

One of the most compelling aspects of 6-oxa-2-azaspiro[3.5]nonan-1-one is its potential as a lead compound for drug development. Researchers have demonstrated its ability to modulate specific biological targets by altering functional groups at strategic positions within the molecule. For instance, modifications at the oxo and azo positions have been shown to influence binding affinity and selectivity, suggesting that this scaffold can be tailored to address particular therapeutic needs.

The pharmacokinetic properties of 6-oxa-2-azaspiro[3.5]nonan-1-one are also of considerable interest. Preliminary in vitro studies indicate that this compound exhibits reasonable solubility and stability under physiological conditions, which are essential characteristics for an effective drug candidate. Additionally, its metabolic profile suggests potential for bioavailability optimization through structural modifications aimed at enhancing clearance or reducing degradation by metabolic enzymes.

Advances in computational chemistry have further accelerated the exploration of 6-oxa-2-azaspiro[3.5]nonan-1-one as a drug-like molecule. Molecular docking simulations have been employed to predict binding interactions with target proteins, providing insights into how structural changes might affect biological activity. These virtual screening approaches have identified promising derivatives that warrant experimental validation.

In conclusion, 6-oxa-2-azaspiro[3.5]nonan-1-one (CAS No. 2137544-99-9) represents a structurally fascinating compound with significant potential in medicinal chemistry. Its unique spirocyclic framework, combined with its ability to interact with biological targets in meaningful ways, makes it a valuable scaffold for the development of novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that 6-oxya-a azaspiro [3 . 5 ] non an - 1 - one will play an increasingly important role in addressing unmet medical needs.